Cas no 1956355-99-9 (6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one)

• Product Name: 6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one
• CAS No: 1956355-99-9
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• CID: 5698702
• PubChem ID: 136315862
• Update Time: 2025-10-30

6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1956355-99-9
• 6-chloro-2-[cyclohexyl(methyl)amino]-3,4-dihydroquinazolin-4-one
• 6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one
• 4(3H)-Quinazolinone, 6-chloro-2-(cyclohexylmethylamino)-

• Inchi： 1S/C15H18ClN3O/c1-19(11-5-3-2-4-6-11)15-17-13-8-7-10(16)9-12(13)14(20)18-15/h7-9,11H,2-6H2,1H3,(H,17,18,20)
• InChI Key： HYGHNTPCILFAOY-UHFFFAOYSA-N
• SMILES： O=C1N=C(N(C2CCCCC2)C)NC2=CC=C(Cl)C=C12

Computed Properties

• Exact Mass: 291.1138399g/mol
• Monoisotopic Mass: 291.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 445.0±47.0 °C(Predicted)
• pka: 2.69±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one

Introduction to 6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one (CAS No. 1956355-99-9)

6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1956355-99-9, belongs to the quinazoline class of molecules, which are well-documented for their diverse pharmacological properties. Quinazolines serve as a crucial scaffold in medicinal chemistry, contributing to the development of drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

The molecular structure of 6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a chloro substituent at the 6-position of the quinazoline ring introduces electrophilicity, making it susceptible to nucleophilic substitution reactions. This feature is particularly valuable in synthetic chemistry, allowing for further derivatization and modification to explore novel pharmacophores. Additionally, the cyclohexyl(methyl)amino side chain at the 2-position adds steric bulk and potential for interactions with biological targets, enhancing the compound's binding affinity and selectivity.

Recent advancements in drug discovery have highlighted the importance of quinazoline derivatives in addressing unmet medical needs. Studies have demonstrated that modifications within the quinazoline core can significantly alter biological activity, making it a versatile platform for medicinal chemists. The 6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one structure exemplifies this flexibility, as it combines elements known to improve solubility, metabolic stability, and target engagement.

In particular, the chloro substituent has been widely utilized in medicinal chemistry due to its ability to participate in various chemical transformations. For instance, it can be displaced by amines or thiols under appropriate conditions, enabling the synthesis of more complex derivatives. This reactivity is leveraged in the development of kinase inhibitors, which are critical in cancer therapy. The cyclohexyl(methyl)amino moiety further contributes to the compound's pharmacological profile by providing a hydrophobic anchor that enhances binding to protein targets. This dual functionality makes 6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one a promising candidate for further investigation.

Current research in quinazoline derivatives has focused on their potential as inhibitors of tyrosine kinases, which play a pivotal role in signal transduction pathways associated with cancer cell proliferation and survival. Preclinical studies have shown that quinazoline-based compounds can disrupt these pathways by inhibiting key enzymes such as EGFR (epidermal growth factor receptor), JAK (Janus kinase), and ALK (anaplastic lymphoma kinase). The structural features of 6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one, including its chloro and cyclohexyl(methyl)amino groups, are hypothesized to contribute to its ability to modulate these kinases effectively.

Moreover, the compound's solubility and bioavailability are influenced by its molecular architecture. The presence of polar functional groups like the amine moiety enhances water solubility, which is crucial for oral administration and systemic distribution. Conversely, the hydrophobic cyclohexyl group improves membrane permeability, facilitating cellular uptake. This balance between polar and non-polar regions is often optimized in drug design to achieve desired pharmacokinetic properties.

The synthesis of 6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include condensation reactions to form the quinazoline core, followed by functional group interconversions such as chlorination and amination. Advances in catalytic systems have enabled more efficient and selective reactions, reducing unwanted byproducts and improving overall yields. These synthetic strategies align with green chemistry principles by minimizing hazardous waste and energy consumption.

Evaluation of 6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one in cellular assays has revealed promising antiproliferative effects against certain cancer cell lines. Mechanistic studies suggest that it inhibits tumor growth by inducing apoptosis or arresting cell cycle progression. Additionally, its interaction with mitochondrial components has been explored as a potential mechanism for its cytotoxic activity. Such findings underscore the compound's therapeutic potential and justify further preclinical development.

The quinazoline scaffold is also recognized for its antimicrobial properties, which have been exploited in developing treatments against resistant bacterial strains. The structural versatility of this class allows for modifications that enhance efficacy against pathogens while reducing toxicity to host cells. The specific combination of substituents in 6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one may confer unique advantages in this regard, warranting investigation into its antimicrobial spectrum.

In conclusion,6-Chloro-2-(cyclohexyl(methyl)amino)quinazolin-4(3H)-one (CAS No. 1956355-99-9) represents an intriguing molecule with significant pharmaceutical promise. Its structural features enable diverse biological activities, particularly as a kinase inhibitor with potential applications in oncology and other therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile through rational drug design approaches.